Cas no 15861-48-0 (1-Bromo-2-(phenylsulfanyl)benzene)

• Product Name: 1-Bromo-2-(phenylsulfanyl)benzene
• CAS No: 15861-48-0
• MF: C₁₂H₉BrS
• MW: 265.168861150742
• CID: 2885577
• PubChem ID: 12386987
• Update Time: 2025-04-21

1-Bromo-2-(phenylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 15861-48-0
• BATOISXASQUNHX-UHFFFAOYSA-
• HS-4628
• InChI=1/C12H9BrS/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h1-9H
• 61300-10-5
• 2-Bromophenyl phenyl sulfide
• 1-Bromo-2-(phenylsulfanyl)benzene
• SCHEMBL547713
• DTXSID90495800
• 2-(2-bromophenylthio)benzene

• Inchi： 1S/C12H9BrS/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h1-9H
• InChI Key： BATOISXASQUNHX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1SC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.96083Da
• Monoisotopic Mass: 263.96083Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3Ų